Cas no 877782-35-9 (5-ethoxy-2-5-(2-methoxyphenoxy)pyrimidin-4-ylphenol)

5-Ethoxy-2-[5-(2-methoxyphenoxy)pyrimidin-4-yl]phenol is a pyrimidine-based phenolic compound with potential applications in pharmaceutical and agrochemical research. Its structure features a substituted pyrimidine core linked to a phenolic moiety via an ether bridge, offering versatility in synthetic modifications. The presence of ethoxy and methoxy groups enhances its solubility and stability, making it suitable for further derivatization. This compound may serve as a key intermediate in the development of biologically active molecules, particularly in kinase inhibition or antimicrobial studies. Its well-defined molecular architecture allows for precise structure-activity relationship investigations, supporting targeted drug discovery efforts.

5-ethoxy-2-5-(2-methoxyphenoxy)pyrimidin-4-ylphenol structure

877782-35-9 structure

Product Name:5-ethoxy-2-5-(2-methoxyphenoxy)pyrimidin-4-ylphenol

CAS No:877782-35-9

MF:C₁₉H₁₈N₂O₄

MW:338.357224941254

CID:5421579

Update Time:2025-10-21

5-ethoxy-2-5-(2-methoxyphenoxy)pyrimidin-4-ylphenol Chemical and Physical Properties

Names and Identifiers

- 5-ethoxy-2-(5-(2-methoxyphenoxy)pyrimidin-4-yl)phenol
- Phenol, 5-ethoxy-2-[5-(2-methoxyphenoxy)-4-pyrimidinyl]-
- 5-ethoxy-2-5-(2-methoxyphenoxy)pyrimidin-4-ylphenol
- Inchi： 1S/C19H18N2O4/c1-3-24-13-8-9-14(15(22)10-13)19-18(11-20-12-21-19)25-17-7-5-4-6-16(17)23-2/h4-12,22H,3H2,1-2H3
- InChI Key： TUFYGOHOTZRJCG-UHFFFAOYSA-N
- SMILES： C1(O)=CC(OCC)=CC=C1C1C(OC2=CC=CC=C2OC)=CN=CN=1

5-ethoxy-2-5-(2-methoxyphenoxy)pyrimidin-4-ylphenol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Life Chemicals	F3385-1495-2μmol	5-ethoxy-2-[5-(2-methoxyphenoxy)pyrimidin-4-yl]phenol	877782-35-9	2μmol	$57.0	2023-09-11
Life Chemicals	F3385-1495-5μmol	5-ethoxy-2-[5-(2-methoxyphenoxy)pyrimidin-4-yl]phenol	877782-35-9	5μmol	$63.0	2023-09-11
Life Chemicals	F3385-1495-10μmol	5-ethoxy-2-[5-(2-methoxyphenoxy)pyrimidin-4-yl]phenol	877782-35-9	10μmol	$69.0	2023-09-11
Life Chemicals	F3385-1495-20μmol	5-ethoxy-2-[5-(2-methoxyphenoxy)pyrimidin-4-yl]phenol	877782-35-9	20μmol	$79.0	2023-09-11
Life Chemicals	F3385-1495-1mg	5-ethoxy-2-[5-(2-methoxyphenoxy)pyrimidin-4-yl]phenol	877782-35-9	1mg	$54.0	2023-09-11
Life Chemicals	F3385-1495-2mg	5-ethoxy-2-[5-(2-methoxyphenoxy)pyrimidin-4-yl]phenol	877782-35-9	2mg	$59.0	2023-09-11
Life Chemicals	F3385-1495-3mg	5-ethoxy-2-[5-(2-methoxyphenoxy)pyrimidin-4-yl]phenol	877782-35-9	3mg	$63.0	2023-09-11
Life Chemicals	F3385-1495-4mg	5-ethoxy-2-[5-(2-methoxyphenoxy)pyrimidin-4-yl]phenol	877782-35-9	4mg	$66.0	2023-09-11
Life Chemicals	F3385-1495-5mg	5-ethoxy-2-[5-(2-methoxyphenoxy)pyrimidin-4-yl]phenol	877782-35-9	5mg	$69.0	2023-09-11
Life Chemicals	F3385-1495-10mg	5-ethoxy-2-[5-(2-methoxyphenoxy)pyrimidin-4-yl]phenol	877782-35-9	10mg	$79.0	2023-09-11

5-ethoxy-2-5-(2-methoxyphenoxy)pyrimidin-4-ylphenol Related Literature

1. An aqueous ammonia sensor based on an inkjet-printed polyaniline nanoparticle-modified electrode

Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
2. Achieving crystal-induced room temperature phosphorescence and reversible photochromic properties by strong intermolecular interactions†

Fuming Xiao,Mengzhu Wang,Yunxiang Lei,Wenbo Dai,Yunbing Zhou,Miaochang Liu,Wenxia Gao,Xiaobo Huang,Huayue Wu J. Mater. Chem. C, 2020,8, 17410-17416
3. An aptasensor for the detection of ampicillin in milk using a personal glucose meter

Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
4. An interplay between electronic and structural effects on the photoluminescence decay mechanisms in LaPO4·nH2O:Tb3+ and LaPO4:Tb3+ single-crystal nanorods†

M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
5. An assessment of strategies for the development of solid-state adsorbents for vehicular hydrogen storage

Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812

Related Categories

Additional information on 5-ethoxy-2-5-(2-methoxyphenoxy)pyrimidin-4-ylphenol

Recent Advances in the Study of 5-ethoxy-2-[5-(2-methoxyphenoxy)pyrimidin-4-yl]phenol (CAS: 877782-35-9)

The compound 5-ethoxy-2-[5-(2-methoxyphenoxy)pyrimidin-4-yl]phenol (CAS: 877782-35-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyrimidine and phenol structural motifs, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its efficacy in preclinical models.

One of the key areas of interest is the compound's role as a modulator of specific biological pathways. Preliminary research indicates that 5-ethoxy-2-[5-(2-methoxyphenoxy)pyrimidin-4-yl]phenol exhibits selective binding affinity towards certain kinase targets, which are implicated in inflammatory and oncogenic processes. This selectivity makes it a candidate for further development as a targeted therapy, particularly in conditions where dysregulation of these kinases is a hallmark.

In terms of synthetic chemistry, recent advancements have streamlined the production of 5-ethoxy-2-[5-(2-methoxyphenoxy)pyrimidin-4-yl]phenol, addressing previous challenges related to yield and purity. Novel catalytic methods and green chemistry approaches have been employed to enhance the efficiency of its synthesis, making it more accessible for large-scale studies and potential commercialization. These improvements are critical for ensuring the compound's viability in drug development pipelines.

Preclinical studies have further underscored the therapeutic potential of this compound. In vitro and in vivo experiments have demonstrated its efficacy in reducing inflammatory markers and inhibiting tumor growth in specific cancer models. These findings are supported by robust pharmacokinetic and pharmacodynamic data, which highlight the compound's favorable bioavailability and safety profile. Such results pave the way for future clinical trials aimed at evaluating its therapeutic benefits in human subjects.

Despite these promising developments, challenges remain. The precise molecular interactions of 5-ethoxy-2-[5-(2-methoxyphenoxy)pyrimidin-4-yl]phenol with its targets need further elucidation to optimize its therapeutic index. Additionally, long-term toxicity studies are required to ensure its safety for chronic use. Collaborative efforts between academic institutions and pharmaceutical companies are essential to address these gaps and accelerate the translation of this research into clinical applications.

In conclusion, 5-ethoxy-2-[5-(2-methoxyphenoxy)pyrimidin-4-yl]phenol represents a compelling area of research in chemical biology and drug discovery. Its unique structural features and biological activities position it as a promising candidate for the development of novel therapeutics. Continued investigation into its mechanisms, synthetic optimization, and preclinical efficacy will be crucial for realizing its full potential in addressing unmet medical needs.